Cas no 182138-70-1 ([1]Benzopyrano[5,4,3-cde][1,3]dioxolo[4,5-h][1]- benzopyran-5,11-dione,2-(â-Dglucopyranosyloxy)- 3-methoxy-)

[1]Benzopyrano[5,4,3-cde][1,3]dioxolo[4,5-h][1]- benzopyran-5,11-dione,2-(â-Dglucopyranosyloxy)- 3-methoxy- structure

182138-70-1 structure

Product Name:[1]Benzopyrano[5,4,3-cde][1,3]dioxolo[4,5-h][1]- benzopyran-5,11-dione,2-(â-Dglucopyranosyloxy)- 3-methoxy-

CAS No:182138-70-1

MF:C₂₂H₁₈O₁₃

MW:490.370527744293

CID:837318

PubChem ID:10413264

Update Time:2025-04-19

[1]Benzopyrano[5,4,3-cde][1,3]dioxolo[4,5-h][1]- benzopyran-5,11-dione,2-(â-Dglucopyranosyloxy)- 3-methoxy- Chemical and Physical Properties

Names and Identifiers

- Nyssoside
- -Dglucopyrano...
- [ "" ]
- 12-methoxy-13-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,5,10,17-tetraoxapentacyclo[9.6.2.02,6.08,18.015,19]nonadeca-1(18),2(6),7,11(19),12,14-hexaene-9,16-dione
- FS-10503
- CHEMBL517610
- AKOS032961980
- 182138-70-1
- DA-76354
- 12-methoxy-13-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy-3,5,10,17-tetraoxapentacyclo(9.6.2.02,6.08,18.015,19)nonadeca-1(18),2(6),7,11(19),12,14-hexaene-9,16-dione
- [1]Benzopyrano[5,4,3-cde][1,3]dioxolo[4,5-h][1]- benzopyran-5,11-dione,2-(â-Dglucopyranosyloxy)- 3-methoxy-
- Inchi： 1S/C22H18O13/c1-29-16-9(32-22-15(26)14(25)13(24)10(4-23)33-22)3-7-11-12-6(20(27)34-18(11)16)2-8-17(31-5-30-8)19(12)35-21(7)28/h2-3,10,13-15,22-26H,4-5H2,1H3/t10-,13-,14+,15-,22-/m1/s1
- InChI Key： MSBCRZZTWJVLJV-CGWYSGAGSA-N
- SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C=C2C(=O)OC3=C4C(=CC5C(=O)OC(C=1OC)=C2C3=5)OCO4

Computed Properties

Exact Mass: 490.07474062g/mol
Monoisotopic Mass: 490.07474062g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 13
Heavy Atom Count: 35
Rotatable Bond Count: 4
Complexity: 853
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.176000000000001
Topological Polar Surface Area: 180Å²

Experimental Properties

Color/Form: Powder
Density: 1.8±0.1 g/cm3
Boiling Point: 871.1±65.0 °C at 760 mmHg
Flash Point: 307.3±27.8 °C
Vapor Pressure: 0.0±0.3 mmHg at 25°C

[1]Benzopyrano[5,4,3-cde][1,3]dioxolo[4,5-h][1]- benzopyran-5,11-dione,2-(â-Dglucopyranosyloxy)- 3-methoxy- Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

[1]Benzopyrano[5,4,3-cde][1,3]dioxolo[4,5-h][1]- benzopyran-5,11-dione,2-(â-Dglucopyranosyloxy)- 3-methoxy- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	N50810-5mg	Nyssoside	182138-70-1		5mg	¥6200.0	2021-09-08
A2B Chem LLC	AE93508-5mg	Nyssoside	182138-70-1	98% by HPLC	5mg	$675.00	2024-04-20
A2B Chem LLC	AE93508-10mg	Nyssoside	182138-70-1	98% by HPLC	10mg	$1116.00	2024-04-20
A2B Chem LLC	AE93508-25mg	Nyssoside	182138-70-1	98% by HPLC	25mg	$2319.00	2024-04-20
A2B Chem LLC	AE93508-50mg	Nyssoside	182138-70-1	98% by HPLC	50mg	$3925.00	2024-04-20
A2B Chem LLC	AE93508-100mg	Nyssoside	182138-70-1	98% by HPLC	100mg	$6764.00	2024-04-20
A2B Chem LLC	AE93508-500mg	Nyssoside	182138-70-1	98% by HPLC	500mg	$21757.00	2024-04-20
A2B Chem LLC	AE93508-1000mg	Nyssoside	182138-70-1	98% by HPLC	1000mg	$34794.00	2024-04-20

[1]Benzopyrano[5,4,3-cde][1,3]dioxolo[4,5-h][1]- benzopyran-5,11-dione,2-(â-Dglucopyranosyloxy)- 3-methoxy- Related Literature

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182138-70-1 ([1]Benzopyrano[5,4,3-cde][1,3]dioxolo[4,5-h][1]- benzopyran-5,11-dione,2-(â-Dglucopyranosyloxy)- 3-methoxy-) Related Products

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Cas no 182138-70-1 ([1]Benzopyrano[5,4,3-cde][1,3]dioxolo[4,5-h][1]- benzopyran-5,11-dione,2-(&acirc;-Dglucopyranosyloxy)- 3-methoxy-)

[1]Benzopyrano[5,4,3-cde][1,3]dioxolo[4,5-h][1]- benzopyran-5,11-dione,2-(&acirc;-Dglucopyranosyloxy)- 3-methoxy- Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

[1]Benzopyrano[5,4,3-cde][1,3]dioxolo[4,5-h][1]- benzopyran-5,11-dione,2-(&acirc;-Dglucopyranosyloxy)- 3-methoxy- Security Information

[1]Benzopyrano[5,4,3-cde][1,3]dioxolo[4,5-h][1]- benzopyran-5,11-dione,2-(&acirc;-Dglucopyranosyloxy)- 3-methoxy- Pricemore >>

[1]Benzopyrano[5,4,3-cde][1,3]dioxolo[4,5-h][1]- benzopyran-5,11-dione,2-(&acirc;-Dglucopyranosyloxy)- 3-methoxy- Related Literature

Related Categories

182138-70-1 ([1]Benzopyrano[5,4,3-cde][1,3]dioxolo[4,5-h][1]- benzopyran-5,11-dione,2-(&acirc;-Dglucopyranosyloxy)- 3-methoxy-) Related Products

Cas no 182138-70-1 ([1]Benzopyrano[5,4,3-cde][1,3]dioxolo[4,5-h][1]- benzopyran-5,11-dione,2-(â-Dglucopyranosyloxy)- 3-methoxy-)

[1]Benzopyrano[5,4,3-cde][1,3]dioxolo[4,5-h][1]- benzopyran-5,11-dione,2-(â-Dglucopyranosyloxy)- 3-methoxy- Chemical and Physical Properties

[1]Benzopyrano[5,4,3-cde][1,3]dioxolo[4,5-h][1]- benzopyran-5,11-dione,2-(â-Dglucopyranosyloxy)- 3-methoxy- Security Information

[1]Benzopyrano[5,4,3-cde][1,3]dioxolo[4,5-h][1]- benzopyran-5,11-dione,2-(â-Dglucopyranosyloxy)- 3-methoxy- Pricemore >>

[1]Benzopyrano[5,4,3-cde][1,3]dioxolo[4,5-h][1]- benzopyran-5,11-dione,2-(â-Dglucopyranosyloxy)- 3-methoxy- Related Literature

182138-70-1 ([1]Benzopyrano[5,4,3-cde][1,3]dioxolo[4,5-h][1]- benzopyran-5,11-dione,2-(â-Dglucopyranosyloxy)- 3-methoxy-) Related Products